Cas no 1261886-10-5 (2-Chloro-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Chloro-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261886-10-5
• MF: C₁₃H₆ClF₆N
• MW: 325.636863231659
• CID: 4983536
• Update Time: 2025-06-11

2-Chloro-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H6ClF6N/c14-11-9(5-6-10(21-11)13(18,19)20)7-1-3-8(4-2-7)12(15,16)17/h1-6H
• InChI Key： KZUIGZMTZRYPTK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C(F)(F)F)N=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 325.0092959 g/mol
• Monoisotopic Mass: 325.0092959 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 325.63
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 2-Chloro-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261886-10-5)

The compound 2-Chloro-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261886-10-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel pharmaceutical agents. Its trifluoromethyl groups and pyridine core make it a versatile scaffold for designing molecules with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous diseases such as cancer and inflammatory disorders.

One of the most notable advancements in the study of 2-Chloro-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine is its application in the design of selective kinase inhibitors. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a promising lead for the development of targeted cancer therapies.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can modulate the activity of key inflammatory pathways, such as the NF-κB signaling cascade. This property makes it a candidate for the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-Chloro-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine has been optimized in recent years, with several research groups reporting improved yields and purity. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to enhance the efficiency of the production process. These advancements are expected to facilitate the large-scale production of this compound for further preclinical and clinical studies.

Despite the promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future research. However, the growing body of evidence supporting its biological activity and versatility underscores its potential as a valuable tool in drug discovery.

In conclusion, 2-Chloro-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261886-10-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in the treatment of various diseases.